Cas no 121730-41-4 (Dopentacontanoic acid)

• Product Name: Dopentacontanoic acid
• CAS No: 121730-41-4
• MF: C₅₂H₁₀₄O₂
• MW: 761.380977630615
• CID: 3688311
• PubChem ID: 22283652
• Update Time: 2025-04-22

Dopentacontanoic acid Chemical and Physical Properties

Names and Identifiers

• Dopentacontanoic acid
• DTXSID501314671
• SCHEMBL876666
• 121730-41-4

• Inchi： 1S/C52H104O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52(53)54/h2-51H2,1H3,(H,53,54)
• InChI Key： AICUVLKFSHHVEH-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 760.80363256Da
• Monoisotopic Mass: 760.80363256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 50
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.9
• Topological Polar Surface Area: 37.3Ų